2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide

• Molecular Formula: C17H20ClN3O2S
• Molecular Weight: 365.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H20ClN3O2S/c1-11-9-13(7-8-14(11)18)23-10-15(22)19-17-21-20-16(24-17)12-5-3-2-4-6-12/h7-9,12H,2-6,10H2,1H3,(H,19,21,22)
• InChI Key: HFXSHCUGWBMWPT-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=NN=C(S2)C3CCCCC3)Cl

Description

2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has shown promise in a variety of applications, including as a potential treatment for certain diseases and as a tool for studying biological processes.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, studies have suggested that this compound may work by inhibiting certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
Studies have also investigated the biochemical and physiological effects of this compound. One study found that this compound can induce apoptosis, or programmed cell death, in cancer cells. Other studies have suggested that this compound may also have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide. One area of interest is in the development of new cancer treatments based on this compound. Another potential direction is in the study of the biochemical and physiological effects of this compound, which may have implications for the treatment of other diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and how it interacts with cancer cells.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide involves several steps. One common method involves the reaction of 4-chloro-3-methylphenol with chloroacetyl chloride to form 2-(4-chloro-3-methylphenoxy)acetamide. This compound is then reacted with cyclohexyl isothiocyanate to form the desired product.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)acetamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new treatments for cancer. Studies have shown that this compound has potent anti-cancer activity against several types of cancer cells, including breast, lung, and prostate cancer cells.